Cas no 2411306-19-7 (N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide)

• Product Name: N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide
• CAS No: 2411306-19-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5683035
• PubChem ID: 146102284
• Update Time: 2025-05-26

N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573837
• N-[3-(2,2,2-Trifluoroethyl)cyclobutyl]but-2-ynamide
• Z3643369314
• 2411306-19-7
• N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide

• Inchi： 1S/C10H12F3NO/c1-2-3-9(15)14-8-4-7(5-8)6-10(11,12)13/h7-8H,4-6H2,1H3,(H,14,15)
• InChI Key： GDMVVFZGUCMLHJ-UHFFFAOYSA-N
• SMILES： FC(CC1CC(C1)NC(C#CC)=O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide

Introduction to N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide (CAS No. 2411306-19-7)

N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide (CAS No. 2411306-19-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of ynamides, which are known for their versatile applications in drug development due to their unique structural and chemical properties.

The molecular structure of N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide features a cyclobutyl backbone substituted with a trifluoroethyl group and an amide functional group. The presence of the trifluoroethyl moiety introduces electron-withdrawing effects, which can modulate the reactivity and pharmacological activity of the compound. This feature makes it particularly interesting for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to influence various physicochemical properties of molecules, including lipophilicity, metabolic stability, and binding affinity. The incorporation of fluorine into drug candidates has been shown to improve their pharmacokinetic profiles and therapeutic efficacy. N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide exemplifies this trend by leveraging the benefits of fluorine substitution.

The cyclobutyl ring in N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide contributes to the rigidity of the molecular framework, which can enhance the binding interactions with biological targets. This structural motif is often employed in drug design to optimize receptor binding and improve drug-like properties. Additionally, the amide group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of ynamides as versatile intermediates in organic synthesis. Ynamides are reactive species that can undergo various transformations, including cross-coupling reactions, which are widely used in the construction of complex molecular architectures. N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide can serve as a valuable building block in synthetic chemistry due to its reactivity and structural features.

The pharmaceutical industry has shown particular interest in developing novel ynamides with therapeutic potential. These compounds have been explored for their activities against various diseases, including cancer and infectious diseases. The unique combination of structural elements in N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide positions it as a promising candidate for further investigation in drug discovery.

In conclusion, N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide (CAS No. 2411306-19-7) is a fascinating compound with significant potential in pharmaceutical research. Its structural features and chemical properties make it an attractive candidate for further exploration in drug development. As our understanding of fluorinated compounds and ynamides continues to grow, compounds like N-3-(2,2,2-trifluoroethyl)cyclobutylbut-2-ynamide are likely to play a crucial role in the discovery and development of new therapeutics.